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Part 1: Executive Summary & Mechanism[1]

Philanthotoxin-433 (PhTX-433) is a polyamine toxin originally isolated from the venom of the
Egyptian digger wasp, Philanthus triangulum.[1][2][3][4][5] In modern electrophysiology, it
serves as the "gold standard” pharmacological tool for identifying Calcium-Permeable AMPA
Receptors (CP-AMPARS).[1]

Unlike Calcium-Impermeable (CI-AMPARS) which contain the GIuA2 subunit (edited at the Q/R
site), CP-AMPARSs lack GIluA2.[1] This structural difference exposes a negatively charged
binding site within the channel pore, making CP-AMPARSs highly susceptible to blockage by
cationic polyamines like PhTX-433.[1]

Mechanism of Action

PhTX-433 functions as a use-dependent, voltage-dependent open-channel blocker.[1]

e Open-Channel Block: The toxin can only access its binding site deep within the pore when
the channel is gated open by an agonist (Glutamate).
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» Voltage Dependence: The positively charged polyamine tail is drawn into the pore at
negative membrane potentials, causing block. At positive potentials, electrostatic repulsion
relieves the block, resulting in a characteristic inwardly rectifying current-voltage (I-V)
relationship.
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Caption: PhTX-433 requires channel opening (agonist) and negative membrane potential to
access and occlude the pore.[1]

Part 2: Concentration Guidelines

The selectivity of PhTX-433 is concentration-dependent.[1] While it is a potent blocker of CP-
AMPARSs, high concentrations can lose specificity, affecting CI-AMPARs, NMDARs, and
NAChRs.[1]

Recommended Concentration Ranges

For most patch-clamp applications aiming to discriminate CP-AMPARS in brain slices or
culture:
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Recommended IC50 (Approx.)[3][4] Lo
Target Receptor Effect Description
Conc. [5161[71[8]
Primary Target. Near-
CP-AMPAR (GIuA2-
) 1-10uM 30-100 nM complete block at -70
lacking)
mV.[1]
CI-AMPAR (GluA2- Resistant at 10 uM.[1]
o N/A > 100 pM o
containing) Minimal block.
Moderate block. Co-
NMDAR Avoid >10 uM ~1-10 uM apply APV if isolating
AMPA.[9]
NACHR ( Potent block.[1]
Avoid >1 uM ~12nM - 1 uM Relevant for
, etc.) cholinergic circuits.

Strategic Selection

e The "Discriminator" Dose (10 uM): This is the industry standard for confirming the presence
of CP-AMPARSs. At 10 uM, if a synaptic current is reduced by >60-70%, it is predominantly
mediated by CP-AMPARS.[1]

e The "High Sensitivity" Dose (100 nM): For recombinant systems or highly pure CP-AMPAR
populations, 100 nM is often sufficient for significant inhibition, demonstrating the high
potency of the toxin.

Part 3: Experimental Protocol
A. Solution Preparation

PhTX-433 has low solubility in neutral agueous media and is best stored as a concentrated
stock in DMSO.[1]

e Stock Solution: Dissolve PhTX-433 in high-grade DMSO to a concentration of 10 mM or 50
mM.

o Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Stable for >6 months.
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» Working Solution: On the day of the experiment, dilute the stock into your Extracellular
Solution (ACSF) to the final concentration (e.g., 10 uM).

o Note: Ensure final DMSO concentration is <0.1%.

o Vortex vigorously to ensure dispersion.

B. Electrophysiology Workflow (Whole-Cell Patch
Clamp)

Because PhTX-433 is an open-channel blocker, passive wash-in without stimulation will fail.[1]
You must activate the receptor to induce block.

5. Voltage Ramp

1. Establish Baseline 2. Wash-in PhTX-433 Essential Step 3. Agonist Stimulation urrent Deca) 4. Measure Block
(Voltage Clamp -70mV) (Continuous Perfusion) (Synaptic or Puff) (Compare Amplitude) (-100mV to +60mV)

Click to download full resolution via product page

Caption: Workflow emphasizes that agonist stimulation (Step 3) is required during PhTX wash-
in to facilitate block.

Step-by-Step Procedure:

e Baseline Recording:
o Voltage clamp the cell at -70 mV.

o Evoke EPSCs (electrical stimulation) or apply Glutamate puffs until a stable baseline
amplitude is achieved (at least 5-10 mins).[1]
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e PhTX-433 Application:
o Switch perfusion to ACSF containing 10 uM PhTX-433.[1]

o Crucial: Continue evoking EPSCs/currents at a regular frequency (e.g., 0.1 Hz). You will
observe a progressive decline in amplitude over 2-5 minutes as the toxin enters open
channels.[1]

 Verification of Block:
o Once the amplitude stabilizes (blocked state), measure the % inhibition.
o Calculation:
[1]
» Voltage Ramp (Rectification Check):
o Apply a voltage ramp from -100 mV to +60 mV (100-200 ms duration).

o Result: CP-AMPARSs blocked by PhTX-433 will show a "J-shaped” I-V curve.[1] The
current will be small at negative potentials (blocked) but will recover at positive potentials
(relief of block).

e Washout:
o Switch back to control ACSF.

o Continue stimulation. Washout is slow and may require repeated channel openings to
clear the toxin.

Part 4: Data Analysis & Interpretation[1][10][11]
Rectification Index (RI)

The Rectification Index is the standard metric for quantifying polyamine block.

[1]
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e Linear I-V (Rl ~ 1.0): Indicates CI-AMPARSs (GluA2-containing).[1]
e Rectifying I-V (Rl < 0.5): Indicates CP-AMPARs (GluA2-lacking).[1]

o Effect of PhTX-433: In the presence of PhTX, the Rl of a CP-AMPAR mediated current will
drop significantly closer to O, or the inward current at -70mV will simply vanish, making the
calculation dependent on the remaining current.

Troubleshooting

 Issue: No block observed.
o Cause: Did you stimulate the cell during wash-in?
o Fix: Increase stimulation frequency slightly during wash-in to open channels.
o Cause: The receptors might be GluA2-containing (CI-AMPARS).[1]
 Issue: Slow Washout.
o Cause: PhTX-433 is a "sticky" molecule with high affinity.[1]

o Fix: Use a "scavenger" protocol with high-concentration glutamate pulses to force
channels open and facilitate toxin exit.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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concentration-range-for-patch-clamp-electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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